molecular formula C5H8Br2O2 B8693019 1-Acetoxy-2,3-dibromopropane CAS No. 6308-13-0

1-Acetoxy-2,3-dibromopropane

Cat. No.: B8693019
CAS No.: 6308-13-0
M. Wt: 259.92 g/mol
InChI Key: XBRBHDGRUHMMCF-UHFFFAOYSA-N
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Description

1-Acetoxy-2,3-dibromopropane is a useful research compound. Its molecular formula is C5H8Br2O2 and its molecular weight is 259.92 g/mol. The purity is usually 95%.
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Properties

CAS No.

6308-13-0

Molecular Formula

C5H8Br2O2

Molecular Weight

259.92 g/mol

IUPAC Name

2,3-dibromopropyl acetate

InChI

InChI=1S/C5H8Br2O2/c1-4(8)9-3-5(7)2-6/h5H,2-3H2,1H3

InChI Key

XBRBHDGRUHMMCF-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OCC(CBr)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 500-ml flask, 65 g of 2,3-dibromopropyl acetate (0.25 mole), 10 ml of water, 100 ml of methanol and 44 g of 50 percent sodium hydroxide (0.55 mole) are mixed giving an exothermic reaction. The mixture is then stirred at 60° C.-65° C. for 5 hours and allowed to cool. To this mixture is added 200 ml of water but no phasing occurs. The water phase is extracted twice with 150-ml portions of methylene chloride and these layers dried over sodium sulfate, filtered and distilled to give a 100 percent conversion of the 2,3-dibromopropyl acetate with a 38 percent yield of epibromohydrin.
Quantity
65 g
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reactant
Reaction Step One
Quantity
100 mL
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reactant
Reaction Step One
Quantity
44 g
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reactant
Reaction Step One
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Quantity
10 mL
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solvent
Reaction Step One
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Quantity
200 mL
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solvent
Reaction Step Two
Yield
38%

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